Cas no 2248267-29-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-acetamido-3-(6-fluoro-1H-indol-3-yl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-acetamido-3-(6-fluoro-1H-indol-3-yl)propanoate
• CAS No: 2248267-29-8
• MF: C₂₁H₁₆FN₃O₅
• MW: 409.367248535156
• CID: 6221294
• PubChem ID: 165726054
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-acetamido-3-(6-fluoro-1H-indol-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-acetamido-3-(6-fluoro-1H-indol-3-yl)propanoate
• 2248267-29-8
• EN300-6524476

• Inchi： 1S/C21H16FN3O5/c1-11(26)24-18(8-12-10-23-17-9-13(22)6-7-14(12)17)21(29)30-25-19(27)15-4-2-3-5-16(15)20(25)28/h2-7,9-10,18,23H,8H2,1H3,(H,24,26)
• InChI Key： MCSRIPYBBDBZNK-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)NC=C2CC(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)NC(C)=O

Computed Properties

• Exact Mass: 409.10739878g/mol
• Monoisotopic Mass: 409.10739878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 109Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-acetamido-3-(6-fluoro-1H-indol-3-yl)propanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-acetamido-3-(6-fluoro-1H-indol-3-yl)propanoate (CAS No: 2248267-29-8)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-acetamido-3-(6-fluoro-1H-indol-3-yl)propanoate, identified by its CAS number 2248267-29-8, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic derivatives, featuring a unique arrangement of functional groups that make it a promising candidate for further investigation in drug discovery and therapeutic applications.

The molecular structure of this compound encompasses several key features that contribute to its potential biological activity. The presence of a dioxo group (C=O-C=O) suggests strong electrophilic characteristics, which can be exploited in various chemical reactions. Additionally, the acetamido moiety (-NHCOCH₃) introduces a polar and potentially hydrophilic region, enhancing solubility and bioavailability. The fluoro substituent on the indole ring (6-fluoro-1H-indol) is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals to modulate metabolic stability and binding affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic properties of such compounds with greater accuracy. The combination of the isoindol scaffold and the fluoroindole derivative in this molecule may confer unique interactions with biological targets, such as enzymes or receptors. Preliminary studies have suggested that derivatives of this class exhibit potential inhibitory activity against various therapeutic targets, making it a valuable scaffold for further optimization.

In the context of modern drug development, the synthesis and characterization of novel heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-acetamido-3-(6-fluoro-1H-indol-3-yl)propanoate are of paramount importance. The ability to modify specific functional groups while maintaining overall structural integrity allows for fine-tuning of biological activity. For instance, the substitution pattern on the indole ring can significantly influence binding affinity and selectivity. This flexibility is particularly crucial in developing treatments for complex diseases where precise targeting is essential.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated aromatic compounds often exhibit improved pharmacokinetic profiles due to their enhanced lipophilicity and metabolic stability. In particular, the 6-fluoro substituent in this molecule may contribute to increased bioavailability and reduced susceptibility to degradation by enzymes such as cytochrome P450 enzymes. This characteristic is highly desirable in drug design, as it can lead to longer half-lives and more consistent therapeutic effects.

Moreover, the acetamido group not only contributes to solubility but also serves as a site for further derivatization. By introducing additional functional groups or linkers at this position, chemists can explore new chemical space and potentially uncover novel mechanisms of action. This modular approach to drug design allows for rapid iteration and optimization based on structural activity relationship (SAR) data.

Current research in this area is focused on leveraging cutting-edge technologies such as high-throughput screening (HTS) and fragment-based drug design (FBDD). These methodologies enable researchers to rapidly test large libraries of compounds for biological activity, identifying promising candidates for further development. The structural complexity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-acetamido-3-(6-fluoro-1H-indol-3-yl)propanoate makes it an ideal candidate for such approaches, as its unique scaffold may interact with previously unexplored biological targets.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, are often employed to construct the desired framework efficiently. The use of protective group strategies is also essential to prevent unwanted side reactions during synthesis.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 2-acetamido--(6-fluoro--1H-indol--3-y]propanoate (CAS No: 2248267--29--8) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of functional groups positions it as a promising scaffold for further exploration in drug discovery. As research continues to advance our understanding of molecular interactions at the atomic level,this compound holds great potential for contributing to next-generation treatments across various therapeutic areas.